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Compound of Interest

Compound Name: 4-Chloro-5-methyl-1H-imidazole

Cat. No.: B1207334 Get Quote

A comprehensive search of scientific databases and literature has revealed that the

experimental crystal structure of 4-Chloro-5-methyl-1H-imidazole has not been determined or

is not publicly available.

Despite extensive searches for crystallographic data from sources such as the Cambridge

Structural Database (CSD) and other chemical information repositories, no specific diffraction

data, unit cell parameters, or atomic coordinates for 4-Chloro-5-methyl-1H-imidazole could be

located. Consequently, the core requirements of this technical guide, including the presentation

of quantitative crystallographic data in tables and a detailed description of the experimental

protocol for its structure determination, cannot be fulfilled at this time.

The search did yield information on the crystal structures of several more complex imidazole

derivatives containing chloro and methyl substitutions. These include compounds such as 4-(2-

(4-Chlorophenyl)-4,5-diphenyl-1H-imidazole-1-yl) and 1-[2-(2-chloroethoxy)ethyl]-2-methyl-4-

nitro-1H-imidazole. While these structures provide some insights into the solid-state

conformations and intermolecular interactions of related molecules, they do not represent the

specific crystal structure of 4-Chloro-5-methyl-1H-imidazole.

Furthermore, a detailed, reproducible experimental protocol for the synthesis and subsequent

single-crystal growth of 4-Chloro-5-methyl-1H-imidazole was not found in the reviewed

literature. General methods for imidazole synthesis exist, but a specific procedure tailored to

obtaining high-quality crystals of this particular compound is not documented.
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No information regarding the biological activity or any associated signaling pathways for 4-
Chloro-5-methyl-1H-imidazole was discovered during the search.

Conclusion

Due to the absence of publicly available experimental data on the crystal structure of 4-Chloro-
5-methyl-1H-imidazole, it is not possible to provide the in-depth technical guide as requested.

The generation of accurate data tables and detailed experimental protocols is contingent on the

existence of a solved crystal structure in the scientific domain.

For researchers, scientists, and drug development professionals interested in the structural

aspects of substituted imidazoles, it is recommended to consult the available literature on the

aforementioned related compounds or to undertake an experimental study to determine the

crystal structure of 4-Chloro-5-methyl-1H-imidazole.

To cite this document: BenchChem. [Crystal Structure of 4-Chloro-5-methyl-1H-imidazole:
Data Unavailability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207334#crystal-structure-of-4-chloro-5-methyl-1h-
imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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